1-O-Hexadecyl-2-O-ethyl-SN-glycero-3-phosphorylcholine
1-O-Hexadecyl-2-O-ethyl-SN-glycero-3-phosphorylcholine
2-O-ethyl PAF C-16 is a synthetic PAF analog which contains an ethyl group, attached by an ether linkage, at the sn-2 position. It is a less potent agonist than methylcarbamyl PAF C-16 in the induction of platelet aggregation in both human and rabbit PRP. 2-O-ethyl PAF C-16 causes aggregation of neutrophils in the presence of divalent cations and a desensitization to aggregation in the absence of divalent cations.
Brand Name:
Vulcanchem
CAS No.:
78858-42-1
VCID:
VC0163692
InChI:
InChI=1S/C26H56NO6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-22-30-24-26(31-7-2)25-33-34(28,29)32-23-21-27(3,4)5/h26H,6-25H2,1-5H3/t26-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC
Molecular Formula:
C26H56NO6P
Molecular Weight:
509.7 g/mol
1-O-Hexadecyl-2-O-ethyl-SN-glycero-3-phosphorylcholine
CAS No.: 78858-42-1
Reference Standards
VCID: VC0163692
Molecular Formula: C26H56NO6P
Molecular Weight: 509.7 g/mol
| CAS No. | 78858-42-1 |
|---|---|
| Product Name | 1-O-Hexadecyl-2-O-ethyl-SN-glycero-3-phosphorylcholine |
| Molecular Formula | C26H56NO6P |
| Molecular Weight | 509.7 g/mol |
| IUPAC Name | [(2R)-2-ethoxy-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C26H56NO6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-22-30-24-26(31-7-2)25-33-34(28,29)32-23-21-27(3,4)5/h26H,6-25H2,1-5H3/t26-/m1/s1 |
| Standard InChIKey | LPHUUVMLQFHHQG-AREMUKBSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OCC |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC |
| Description | 2-O-ethyl PAF C-16 is a synthetic PAF analog which contains an ethyl group, attached by an ether linkage, at the sn-2 position. It is a less potent agonist than methylcarbamyl PAF C-16 in the induction of platelet aggregation in both human and rabbit PRP. 2-O-ethyl PAF C-16 causes aggregation of neutrophils in the presence of divalent cations and a desensitization to aggregation in the absence of divalent cations. |
| Synonyms | 1-O-hexadecyl-2-O-ethyl-sn-glyceryl-3-phosphorylcholine |
| Reference | 1.Hadváry, P.,Cassal, J.M.,Hirth, G., et al. Structural requirements for the activation of blood platelets by analogues of platelet-activating factor (PAF-acether). Platelet-Activating Factor INSERM Symposium 23, 57-64 (1983). |
| PubChem Compound | 24779410 |
| Last Modified | Nov 11 2021 |
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